Cas no 1116135-66-0 (7-amino-2H,3H,4H-pyrido3,2-b1,4oxazin-3-one)

• Product name: 7-amino-2H,3H,4H-pyrido3,2-b1,4oxazin-3-one
• CAS No: 1116135-66-0
• MF: C₇H₇N₃O₂
• MW: 165.14938
• CID: 1025445
• PubChem ID: 57613629

7-amino-2H,3H,4H-pyrido3,2-b1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
• 7-amino-4H-pyrido[3,2-b][1,4]oxazin-3-one
• 7-amino-2H,3H,4H-pyrido3,2-b1,4oxazin-3-one
• DTXSID20727323
• EN300-1704034
• CS-0349511
• SCHEMBL7958200
• 7-amino-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one
• DB-350704
• 1116135-66-0

• Inchi： InChI=1S/C7H7N3O2/c8-4-1-5-7(9-2-4)10-6(11)3-12-5/h1-2H,3,8H2,(H,9,10,11)
• InChI Key： OFQMVVADEHQZSJ-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(OC1)C=C(C=N2)N

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų
• XLogP3: -0.5